N-(3,4-dimethoxyphenethyl)-4-((6-((1-morpholino-1-oxobutan-2-yl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[[6-(1-morpholin-4-yl-1-oxobutan-2-yl)sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]methyl]benzamide
• InChI: InChI=1S/C35H38N4O8S/c1-4-31(34(42)38-13-15-45-16-14-38)48-35-37-26-19-30-29(46-21-47-30)18-25(26)33(41)39(35)20-23-5-8-24(9-6-23)32(40)36-12-11-22-7-10-27(43-2)28(17-22)44-3/h5-10,17-19,31H,4,11-16,20-21H2,1-3H3,(H,36,40)
• InChI Key: LSECJIACSGYIRM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCOCC1)SC2=NC3=CC4=C(C=C3C(=O)N2CC5=CC=C(C=C5)C(=O)NCCC6=CC(=C(C=C6)OC)OC)OCO4
• Molecular Formula: C35H38N4O8S
• Molecular Weight: 674.8 g/mol

Description

N-(3,4-dimethoxyphenethyl)-4-((6-((1-morpholino-1-oxobutan-2-yl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide is a useful research compound. Its molecular formula is C35H38N4O8S and its molecular weight is 674.77. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenethyl)-4-((6-((1-morpholino-1-oxobutan-2-yl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenethyl)-4-((6-((1-morpholino-1-oxobutan-2-yl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• A study by Phillips and Castle (1980) discussed the synthesis of a wide variety of 12,13-dihydro-11bH-quino[1,2-c]quinazolines, showcasing the versatility of quinazolinone derivatives in creating compounds with potential biological activity Phillips & Castle, 1980.

Anticancer Activities

• Nowak et al. (2014) prepared 6-(Morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives showing interesting anticancer activities against various cell lines, highlighting the therapeutic potential of quinazolinone derivatives Nowak et al., 2014.

• Al-Suwaidan et al. (2016) designed and synthesized a novel series of 3-benzyl-substituted-4(3H)-quinazolinones with broad spectrum antitumor activity, further emphasizing the significance of quinazolinone derivatives in developing new anticancer drugs Al-Suwaidan et al., 2016.

Anticonvulsant Activity

• Noureldin et al. (2017) investigated the anticonvulsant activity of novel quinazolin-4(3H)-one derivatives, showing that some derivatives exhibited good anticonvulsant activity, suggesting their potential use in treating epilepsy Noureldin et al., 2017.

Analgesic Activity

• Saad et al. (2011) explored the analgesic activity of new pyrazoles and triazoles bearing a quinazoline moiety, indicating the utility of quinazolinone derivatives in developing pain management solutions Saad et al., 2011.

Antiviral Activities

• Selvam et al. (2007) designed and synthesized novel quinazolin-4(3H)-ones with antiviral activity against respiratory and biodefense viruses, showcasing the potential of quinazolinone derivatives in antiviral drug development Selvam et al., 2007.